molecular formula C16H10ClNO3 B8546167 [4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acetyl chloride CAS No. 162742-39-4

[4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acetyl chloride

Cat. No.: B8546167
CAS No.: 162742-39-4
M. Wt: 299.71 g/mol
InChI Key: KPDUKXBEVXLEGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acetyl chloride is a useful research compound. Its molecular formula is C16H10ClNO3 and its molecular weight is 299.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

162742-39-4

Molecular Formula

C16H10ClNO3

Molecular Weight

299.71 g/mol

IUPAC Name

2-[4-(1,3-dioxoisoindol-2-yl)phenyl]acetyl chloride

InChI

InChI=1S/C16H10ClNO3/c17-14(19)9-10-5-7-11(8-6-10)18-15(20)12-3-1-2-4-13(12)16(18)21/h1-8H,9H2

InChI Key

KPDUKXBEVXLEGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)CC(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A slurry of [4-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-phenyl]-acetic acid (19, Chart B) (24.0 g, 85.4 mmol) in dichloromethane (300 ml) was treated with thionyl chloride (12.4 ml, 170 mmol). After heating at reflux temperature for 3.5 hours, the solvent and excess reagent were removed by evaporation to yield sufficiently pure product (25.4 g, 99%).
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
12.4 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Yield
99%

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